Cas no 76937-87-6 ((2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide)

(2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide structure
76937-87-6 structure
Product Name:(2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide
CAS No:76937-87-6
MF:C15H18O3
MW:246.301624774933
CID:1998196
Update Time:2025-04-21

(2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide Chemical and Physical Properties

Names and Identifiers

    • (2beta,6alpha)-2-Hydroxy-3,10(14),11(13)-guaiatrien-12,6-olide
    • 2beta-Hydroxy-8-desoxy-11alpha,13-dihydrorupicolin B
    • Inchi: 1S/C15H18O3/c1-7-4-5-10-9(3)15(17)18-14(10)13-8(2)6-11(16)12(7)13/h6,10-14,16H,1,3-5H2,2H3
    • InChI Key: CNZFXMFZSSKXQC-UHFFFAOYSA-N
    • SMILES: CC1C2C3C(CCC(C2C(O)C=1)=C)C(=C)C(=O)O3

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • XLogP3: 1.009

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